Cas no 2361703-90-2 (rel-N-[(1R,2R)-2-(Benzoylamino)cyclohexyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: rel-N-[(1R,2R)-2-(Benzoylamino)cyclohexyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361703-90-2
• MF: C₂₂H₂₉N₃O₃
• MW: 383.4839656353
• CID: 5413569
• PubChem ID: 145907369
• Update Time: 2025-07-02

rel-N-[(1R,2R)-2-(Benzoylamino)cyclohexyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2361703-90-2
• EN300-26580952
• N-[(1R,2R)-2-Benzamidocyclohexyl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z2648339918
• rac-N-[(1R,2R)-2-benzamidocyclohexyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• rel-N-[(1R,2R)-2-(Benzoylamino)cyclohexyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C22H29N3O3/c1-2-20(26)25-14-12-17(13-15-25)22(28)24-19-11-7-6-10-18(19)23-21(27)16-8-4-3-5-9-16/h2-5,8-9,17-19H,1,6-7,10-15H2,(H,23,27)(H,24,28)/t18-,19-/m1/s1
• InChI Key： XBHVOQZBUXVTBQ-RTBURBONSA-N
• SMILES： N1(C(=O)C=C)CCC(C(N[C@@H]2CCCC[C@H]2NC(=O)C2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 383.22089180g/mol
• Monoisotopic Mass: 383.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 708.8±60.0 °C(Predicted)
• pka: 14.00±0.40(Predicted)

Additional information on rel-N-[(1R,2R)-2-(Benzoylamino)cyclohexyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Introduction to Compound with CAS No. 2361703-90-2 and Product Name: Rel-N-[(1R,2R)-2-(Benzoylamino)cyclohexyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

The compound with the CAS number 2361703-90-2 and the product name Rel-N-[(1R,2R)-2-(Benzoylamino)cyclohexyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a subject of intense research interest.

At the core of this compound's structure is a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. Piperidine derivatives are well-known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of a benzoylamino group at the 2-position of the cyclohexyl ring further enhances the compound's pharmacological profile. This group not only contributes to the overall stability of the molecule but also plays a crucial role in modulating its interactions with biological targets.

The (1R,2R)-configuration of the cyclohexyl ring is particularly noteworthy, as stereochemistry often plays a critical role in determining the efficacy and selectivity of pharmaceutical compounds. The specific stereochemical arrangement of this compound may contribute to its unique pharmacological properties by influencing its binding affinity and metabolic stability. Additionally, the presence of an allylic carbonyl group (1-oxo-2-propen-1-yl) at the 1-position of the piperidine ring introduces a region of high reactivity, which could be exploited for further derivatization and optimization.

Recent research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in developing novel therapeutic agents. The compound in question exhibits several structural features that are consistent with known pharmacophores responsible for biological activity. For instance, the combination of a piperidine core with an allylic carbonyl group has been shown to enhance binding affinity to certain enzymes and receptors. This suggests that the compound may have potent effects on target proteins involved in various disease pathways.

One particularly exciting area of research involves the potential application of this compound in neurological disorders. Piperidine derivatives have been extensively studied for their potential as treatments for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The unique structural features of this compound may make it an effective modulator of neurotransmitter systems, offering new hope for patients suffering from these debilitating conditions. Preliminary studies have suggested that it may interact with key enzymes and receptors involved in neurotransmitter metabolism and signaling.

The development of kinase inhibitors represents another significant area where this compound shows promise. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The presence of an allylic carbonyl group in this compound's structure suggests that it may be able to inhibit specific kinases by competing with ATP for binding sites. This could lead to therapeutic benefits by disrupting aberrant signaling cascades that drive disease progression.

Furthermore, the compound's stability under various physiological conditions makes it a promising candidate for further development into a drug candidate. Stability is a critical factor in determining whether a drug can be effectively administered and metabolized by the body. The robustness of this compound's structure suggests that it may exhibit good bioavailability and prolonged half-life, enhancing its therapeutic potential.

In conclusion, the compound with CAS number 2361703-90-2 and product name Rel-N-[(1R,2R)-2-(Benzoylamino)cyclohexyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a subject of considerable interest among researchers. Further studies are warranted to fully elucidate its biological activity and explore its potential as a therapeutic agent for various diseases.